D-myo-Inositol, 1,4-bis(dihydrogen phosphate) 5-(S-(1-(2-nitrophenyl)e thyl) hydrogen phosphorothioa
D-myo-Inositol, 1,4-bis(dihydrogen phosphate) 5-(S-(1-(2-nitrophenyl)e thyl) hydrogen phosphorothioa
Brand Name:
Vulcanchem
CAS No.:
165036-14-6
VCID:
VC0068107
InChI:
InChI=1S/C14H22NO16P3S/c1-6(7-4-2-3-5-8(7)15(19)20)35-34(27,28)31-14-11(18)12(29-32(21,22)23)9(16)10(17)13(14)30-33(24,25)26/h2-6,9-14,16-18H,1H3,(H,27,28)(H2,21,22,23)(H2,24,25,26)/t6-,9+,10-,11-,12+,13+,14+/m1/s1
SMILES:
CC(C1=CC=CC=C1[N+](=O)[O-])SP(=O)(O)OC2C(C(C(C(C2OP(=O)(O)O)O)O)OP(=O)(O)O)O
Molecular Formula:
C14H22NO16P3S
Molecular Weight:
585.3 g/mol
D-myo-Inositol, 1,4-bis(dihydrogen phosphate) 5-(S-(1-(2-nitrophenyl)e thyl) hydrogen phosphorothioa
CAS No.: 165036-14-6
Main Products
VCID: VC0068107
Molecular Formula: C14H22NO16P3S
Molecular Weight: 585.3 g/mol
| CAS No. | 165036-14-6 |
|---|---|
| Product Name | D-myo-Inositol, 1,4-bis(dihydrogen phosphate) 5-(S-(1-(2-nitrophenyl)e thyl) hydrogen phosphorothioa |
| Molecular Formula | C14H22NO16P3S |
| Molecular Weight | 585.3 g/mol |
| IUPAC Name | [(1R)-1-(2-nitrophenyl)ethyl]sulfanyl-[(1S,2R,3S,4S,5R,6S)-2,4,5-trihydroxy-3,6-diphosphonooxycyclohexyl]oxyphosphinic acid |
| Standard InChI | InChI=1S/C14H22NO16P3S/c1-6(7-4-2-3-5-8(7)15(19)20)35-34(27,28)31-14-11(18)12(29-32(21,22)23)9(16)10(17)13(14)30-33(24,25)26/h2-6,9-14,16-18H,1H3,(H,27,28)(H2,21,22,23)(H2,24,25,26)/t6-,9+,10-,11-,12+,13+,14+/m1/s1 |
| Standard InChIKey | GPGJXNYNJPMDTP-MOWZACQSSA-N |
| Isomeric SMILES | C[C@H](C1=CC=CC=C1[N+](=O)[O-])SP(=O)(O)O[C@H]2[C@@H]([C@H]([C@H]([C@H]([C@@H]2OP(=O)(O)O)O)O)OP(=O)(O)O)O |
| SMILES | CC(C1=CC=CC=C1[N+](=O)[O-])SP(=O)(O)OC2C(C(C(C(C2OP(=O)(O)O)O)O)OP(=O)(O)O)O |
| Canonical SMILES | CC(C1=CC=CC=C1[N+](=O)[O-])SP(=O)(O)OC2C(C(C(C(C2OP(=O)(O)O)O)O)OP(=O)(O)O)O |
| Synonyms | (S)-isomer of 2-(S-(1-(2-nitrophenyl)ethyl)thiophosphoryloxy)inositol 1,4-bis(dihydrogen phosphate) 2-(S-(1-(2-nitrophenyl)ethyl)thiophosphoryloxy)inositol 1,4-bis(dihydrogen phosphate) caged 5-thio-InsP3 |
| PubChem Compound | 3083494 |
| Last Modified | Nov 11 2021 |
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